Cas no 2090544-17-3 (5-Amino-2-fluoro-4-nitrophenol)

• Product Name: 5-Amino-2-fluoro-4-nitrophenol
• CAS No: 2090544-17-3
• MDL: MFCD33551546
• CID: 4672995
• Update Time: 2025-10-28

5-Amino-2-fluoro-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-4-nitrophenol

• MDL： MFCD33551546

Additional information on 5-Amino-2-fluoro-4-nitrophenol

5-Amino-2-fluoro-4-nitrophenol (CAS No. 2090544-17-3): A Comprehensive Guide to Its Properties and Applications

5-Amino-2-fluoro-4-nitrophenol (CAS No. 2090544-17-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This fluorinated nitrophenol derivative is characterized by its unique molecular structure, which combines an amino group, a fluorine atom, and a nitro group on a phenolic ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 2090544-17-3 is a critical identifier for researchers and manufacturers, ensuring precise communication across global databases. Its systematic name, 5-Amino-2-fluoro-4-nitrophenol, reflects the positions of its functional groups, which are essential for understanding its reactivity and potential applications. In recent years, the demand for fluorinated aromatic compounds has surged, driven by their enhanced stability and bioactivity in drug design.

One of the most frequently asked questions about 5-Amino-2-fluoro-4-nitrophenol is its role in pharmaceutical intermediates. Researchers have explored its utility in constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The presence of both electron-donating (amino) and electron-withdrawing (nitro and fluoro) groups allows for versatile chemical transformations, making it a key building block in medicinal chemistry.

In the context of green chemistry, scientists are increasingly interested in optimizing the synthesis of 5-Amino-2-fluoro-4-nitrophenol to minimize environmental impact. Recent studies highlight the use of catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with broader industry trends toward eco-friendly synthesis and reduced carbon footprint.

Another area of interest is the compound's potential in agrochemical formulations. The fluoro and nitro groups in 5-Amino-2-fluoro-4-nitrophenol contribute to its bioactivity, making it a candidate for developing novel pesticides or herbicides. However, rigorous testing is required to ensure safety and efficacy, reflecting the growing consumer demand for sustainable crop protection solutions.

From a material science perspective, 5-Amino-2-fluoro-4-nitrophenol has been investigated for its potential in dye synthesis and polymer modification. Its ability to absorb specific wavelengths of light makes it useful in designing optical materials, while its reactive sites enable incorporation into high-performance polymers. These applications are particularly relevant in industries focusing on advanced materials and nanotechnology.

Quality control is paramount when working with CAS No. 2090544-17-3. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structure. This underscores the importance of reliable suppliers and certified reference standards in research and industrial settings.

In summary, 5-Amino-2-fluoro-4-nitrophenol (CAS No. 2090544-17-3) is a multifaceted compound with broad applications across scientific disciplines. Its unique properties and adaptability make it a subject of ongoing research, particularly in areas aligned with global sustainability goals and technological innovation. As interest in fluorinated compounds continues to grow, this molecule is poised to play an increasingly important role in scientific and industrial advancements.